2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(3,5-dimethylpiperidin-1-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C16H23N3O2/c1-11-7-12(2)9-19(8-11)10-15(20)18-14-6-4-3-5-13(14)16(17)21/h3-6,11-12H,7-10H2,1-2H3,(H2,17,21)(H,18,20)
• InChI Key: UEIASVUCIDAPRA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CC(=O)NC2=CC=CC=C2C(=O)N)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide, also known as DMAB, is a chemical compound that has been widely studied in scientific research. DMAB is a small molecule that has shown promising results in various applications, including cancer treatment and drug discovery. In

Mechanism of Action

The mechanism of action of 2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer cell growth. This compound has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in cell signaling and cancer cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inducing apoptosis and cell cycle arrest in cancer cells, reducing inflammation, and protecting against oxidative stress. This compound has also been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide has several advantages for lab experiments, including its small size, low toxicity, and ease of synthesis. However, there are also some limitations to using this compound in lab experiments, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide, including further investigation of its mechanism of action and its potential as a therapeutic agent for various diseases. This compound could also be studied in combination with other drugs or therapies to enhance its efficacy. Additionally, the development of more potent and selective this compound analogs could lead to improved therapeutic outcomes.

Synthesis Methods

2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide can be synthesized using various methods, including the reaction of 2-aminobenzamide with 3,5-dimethylpiperidine-4-carboxylic acid. This reaction is typically carried out in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, such as 4-dimethylaminopyridine (DMAP). The resulting this compound product can be purified using column chromatography or recrystallization.

Scientific Research Applications

2-{[(3,5-dimethyl-1-piperidinyl)acetyl]amino}benzamide has been studied in various scientific research applications, including cancer treatment, drug discovery, and neuroprotection. In cancer treatment, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and stroke due to its neuroprotective properties.